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Compound of Interest

5-Chloro-2-hydroxyphenylboronic
Compound Name:

acid
CAS No.: 89488-25-5
Cat. No.: B1592813

Get Quote

Executive Summary & Immediate Identification

Do not treat this substance as generic organic waste. 5-Chloro-2-hydroxyphenylboronic acid
possesses two critical structural features—a boronic acid moiety and a halogen (chlorine)
substituent—that dictate its disposal pathway.[1] Improper segregation can lead to regulatory
non-compliance (RCRA) and downstream incineration hazards (dioxin formation).
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Chemical Identity Details

Chemical Name 5-Chloro-2-hydroxyphenylboronic acid
CAS Number 89488-25-5

Molecular Formula CeHsBCIOs

Physical State Solid (Powder/Crystal)

Warning (Irritant).[1][2][3][4][5][6][ 7] H315 (Skin),

Key Hazards (GHS
Y ( ) H319 (Eye), H335 (Resp).

Disposal Class Halogenated Organic Waste (Critical Distinction)

Risk Assessment & Chemical Compatibility

Before initiating disposal, you must understand the causality behind the safety protocols.

The Halogen Factor (The "Why")

Standard organic waste is often incinerated for fuel recovery. However, organic compounds
containing chlorine (Halogenated) generally cannot be burned in standard boilers due to the
formation of acidic gases (HCI) and, more critically, the potential generation of polychlorinated
dibenzodioxins (PCDDs) if combustion temperatures are not strictly controlled.

o Operational Rule: Always segregate CAS 89488-25-5 into the Halogenated Waste stream,
even if dissolved in a non-halogenated solvent like Methanol.[1]

Chemical Incompatibilities[1]

e Strong Oxidizers: Boronic acids are susceptible to oxidative deboronation. Mixing this
compound with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) in a waste container
can trigger an exothermic reaction, releasing phenol derivatives and heat.

o Strong Bases: Boronic acids form boronate anions in basic media, increasing solubility but
potentially altering reactivity with other waste stream components.

Operational Disposal Workflows
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Decision Logic: Waste Segregation

The following logic gate ensures compliance with EPA/RCRA standards for halogenated
organics.

Waste Generation
5-Chloro-2-hydroxyphenylboronic acid

Aqueous Stream Check:
Is pH 5-92

ACTION: Aqueous Hazardous Waste
(Do NOT Flush)

Physical State?

Solid/Powder

Solid Waste Liquid Waste
(Pure Substance/Contaminated Solids) (Reaction Mixture/Mother Liquor)

ACTION: Solid Hazardous Waste Bin Does the solvent contain
Label: 'Toxic, Halogenated Solid" Halogens (DCM, Chloroform)?

‘es (e.g., DCM)|No (e.g., MeOH/Ethyl Acetate)

ACTION: Halogenated Organic Waste
(Green Label/Carboy)
*MANDATORY due to Cl substituent*
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Figure 1: Decision logic for segregating 5-Chloro-2-hydroxyphenylboronic acid. Note that
the presence of the Chlorine atom on the phenyl ring classifies the entire solution as
Halogenated Waste, regardless of the solvent used.

Protocol A: Solid Waste Disposal

Applicability: Expired pure chemicals, contaminated weighing paper, spill cleanup debris.

Primary Containment: Transfer the solid into a screw-top glass or high-density polyethylene
(HDPE) jar. Do not use bags that can puncture.

Labeling: Apply a Hazardous Waste label.
o Constituents: "5-Chloro-2-hydroxyphenylboronic acid."[1][2][8]

o Hazard Checkboxes: Check "Toxic" and "Irritant."”

Secondary Containment: Place the sealed jar into the lab's designated "Solid Hazardous
Waste" pail.

Prohibition: Never dispose of this solid in regular trash or biohazard bins.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: HPLC effluent, rotary evaporator traps, reaction mother liquors.
o Stream Selection: You must utilize the Halogenated Organic Waste carboy.[9]

o Scientific Rationale: Even if you dissolved the compound in Methanol (non-halogenated),
the waste now contains organic chlorine. Mixing this into a non-halogenated fuel blending
stream can cause regulatory violations at the incineration plant [1, 6].

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Chromic
acid, Peroxides).
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o Transfer: Funnel liquid into the carboy. Close the latch/cap immediately to prevent volatile
emissions.

e Log Entry: Record the volume and specific chemical name on the waste tag. Do not just
write "Halogenated Waste."

Emergency Procedures: Spill Response

In the event of a benchtop spill, follow this self-validating containment workflow.

1. Alert & Assess 2. Containment 3. Cleanup 4. Disposal
(PPE: Nitrile él oves, Goggles, Lab Coat) Cover with absorbent pads 9 [SIWEE IRl s RN EP£T(s LIRS Y ETS Label as 'Debris contaminated with
: b (SRR, (Avoid dust generation) Wash area with soap/water Halogenated Organics'

Click to download full resolution via product page
Figure 2: Immediate response workflow for solid or liquid spills.

Critical Note on Decontamination: After removing the bulk solid, wipe the surface with a mild
soap solution. Avoid using bleach (sodium hypochlorite) immediately, as mixing hypochlorite
with acidic boronic residues can theoretically generate chlorine gas or chlorinated byproducts,
though the risk is low with trace amounts.

Regulatory & Compliance Framework

Classification | .
Regulatory Body - ) ¢ Operational Impact
equiremen

Not P-listed; likely Must be evaluated for toxicity.
US EPA (RCRA) "Characteristic" or generic Treat as hazardous.[4][5][7]
organic.[1] [10]

] D001 (if in flammable solvent) Do not dilute to escape
Waste Coding

or Halogenated. classification.
DOT (T ) Not regulated as Dangerous Safe for ground transport
ranspor
P Goods (Solid).[5][11] without placards if pure.
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Expert Insight: While 5-Chloro-2-hydroxyphenylboronic acid is not explicitly listed on the
RCRA P or U lists [3], the "Cradle-to-Grave" responsibility requires that we treat it based on its
chemical characteristics.[1] The presence of the halogen necessitates the higher-cost disposal
stream (Halogenated) to ensure high-temperature incineration (typically >1100°C) which
destroys the carbon-chlorine bond safely [6].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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